1H-Indene, 2-(1-methylethyl)-4-phenyl-

• Molecular Formula: C18H18
• Molecular Weight: 234.3 g/mol
• IUPAC Name: 4-phenyl-2-propan-2-yl-1H-indene
• InChI: InChI=1S/C18H18/c1-13(2)16-11-15-9-6-10-17(18(15)12-16)14-7-4-3-5-8-14/h3-10,12-13H,11H2,1-2H3
• InChI Key: PYQXXOYKKVYSOV-UHFFFAOYSA-N
• Canonical SMILES: CC(C)C1=CC2=C(C1)C=CC=C2C3=CC=CC=C3

Description

1H-Indene, 2-(1-methylethyl)-4-phenyl- is a useful research compound. Its molecular formula is C18H18 and its molecular weight is 234.3 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

The crude mix of isomeric alcohols was dissolved in toluene (150 ml) to which p-toluene sulfonic acid (0.5 g) was added. The solution was refluxed in a flask equipped with a Dean-Stark trap for 1.5 h then cooled. Solid sodium bicarbonate was added and the mixture was stored overnight in a refrigerator. The next morning water (100 ml) was added and the organic layer was separated, dried over Na2SO4, and stripped under reduced pressure. The product, 2-isopropyl-4-phenylindene (10.4 g) was obtained as a brown oil. Analysis by GC indicated a purity of >96 area percent. This material was stored cold under an inert atmosphere until ready for further conversion.